Cas no 2229327-43-7 (2-(1,3-thiazol-5-yl)butanedioic acid)

• Product Name: 2-(1,3-thiazol-5-yl)butanedioic acid
• CAS No: 2229327-43-7
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 5922374
• PubChem ID: 165680923
• Update Time: 2025-06-09

2-(1,3-thiazol-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-5-yl)butanedioic acid
• 2229327-43-7
• EN300-1764568

• Inchi： 1S/C7H7NO4S/c9-6(10)1-4(7(11)12)5-2-8-3-13-5/h2-4H,1H2,(H,9,10)(H,11,12)
• InChI Key： VLOYXCXUKPKMSL-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 201.00957888g/mol
• Monoisotopic Mass: 201.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 2-(1,3-thiazol-5-yl)butanedioic acid

Introduction to 2-(1,3-thiazol-5-yl)butanedioic acid (CAS No. 2229327-43-7) and Its Emerging Applications in Chemical Biology

2-(1,3-thiazol-5-yl)butanedioic acid, identified by the chemical abstracts service number 2229327-43-7, is a heterocyclic compound featuring a thiazole core linked to a butanedioic acid moiety. This unique structural configuration has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties and potential therapeutic applications. The compound's dual functionality—combining the bioactive thiazole ring with the carboxylic acid groups of butanedioic acid—makes it a promising scaffold for drug discovery and molecular research.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its sulfur-containing structure contributes to stable coordination interactions with biological targets, enhancing binding affinity and specificity. In contrast, the butanedioic acid (or fumaric acid derivative) moiety introduces additional functional groups that can participate in hydrogen bonding, ionic interactions, or metabolic transformations, further expanding the compound's chemical diversity.

Recent advancements in computational chemistry and high-throughput screening have highlighted 2-(1,3-thiazol-5-yl)butanedioic acid as a candidate for modulating key biological pathways. Studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The presence of both acidic carboxyl groups allows for pH-dependent solubility and bioavailability, making it suitable for formulation in drug delivery systems designed for targeted therapeutic action.

In the realm of drug development, derivatives of 2-(1,3-thiazol-5-yl)butanedioic acid have been explored as potential candidates for treating neurological disorders. The thiazole scaffold is particularly relevant in neuropharmacology due to its ability to cross the blood-brain barrier and interact with neurotransmitter systems. Preliminary in vitro studies indicate that certain analogs of this compound may exhibit neuroprotective effects by mitigating oxidative stress and inhibiting pro-inflammatory cytokine production. These findings align with emerging research trends focusing on multitargeted drug design to address complex pathologies.

The synthesis of 2-(1,3-thiazol-5-yl)butanedioic acid presents an interesting challenge for organic chemists due to the need for precise functionalization of both the thiazole ring and the butanedioic acid backbone. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enantioselective hydrogenation, have enabled efficient access to enantiomerically pure forms of this compound. Such advances are critical for evaluating stereoselective pharmacological effects, which are often determining factors in drug efficacy and safety profiles.

From a biochemical perspective, the carboxyl groups of 2-(1,3-thiazol-5-yl)butanedioic acid can serve as anchors for post-translational modifications or participate in enzyme-substrate interactions. This flexibility has been exploited in designing probes for studying protein-protein interactions and enzyme kinetics. For instance, fluorescence-tagged derivatives have been employed in high-resolution microscopy techniques to visualize dynamic cellular processes involving target proteins. Such applications underscore the compound's utility beyond traditional therapeutic development.

The growing interest in natural product-inspired scaffolds has also influenced research on 2-(1,3-thiazol-5-yl)butanedioic acid, with efforts to incorporate bioisosteric replacements or mimic structural motifs found in biologically active natural products. Computational docking studies have identified potential binding pockets on therapeutic targets where this compound could be optimized for improved pharmacokinetic properties. Additionally, green chemistry approaches are being explored to develop sustainable synthetic routes that minimize waste generation and energy consumption.

Future directions in the study of 2-(1,3-thiazol-5-yl)butanedioic acid may include exploring its role in epigenetic modulation or as a tool for investigating redox-sensitive signaling pathways. The compound's ability to act as a redox-active species could make it valuable in studying oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular conditions. Furthermore, its potential application in chiral chemistry—where enantiopure forms are essential for asymmetric synthesis—adds another layer of scientific interest.

In conclusion,2-(1,3-thiazol-5-yl)butanedioic acid (CAS No. 2229327-43-7) represents a structurally intriguing molecule with broad implications across chemical biology and drug discovery. Its unique combination of functional groups offers opportunities for developing novel therapeutics while serving as a versatile tool in biochemical research. As methodologies for molecular design continue to evolve,thiazole-containing derivatives like this one will remain at the forefront of innovation-driven scientific exploration.